Cas no 6709-40-6 (Nsc408828)

• Product Name: Nsc408828
• CAS No: 6709-40-6
• MF: C₂₀H₁₀O₃
• MW: 298.291605472565
• CID: 965364
• PubChem ID: 349218
• Update Time: 2025-04-19

Nsc408828 Chemical and Physical Properties

Names and Identifiers

• Nsc408828
• benzo[c]phenanthrene-5,6-dicarboxylic acid-anhydride
• 6709-40-6
• Benzo[3,4]phenanthro[1,2-c]furan-5,7-dione
• NSC-408828
• DTXSID70325136

• Inchi： 1S/C20H10O3/c21-19-17-14-8-4-3-7-13(14)16-12-6-2-1-5-11(12)9-10-15(16)18(17)20(22)23-19/h1-10H
• InChI Key： GHDIKJCEWWSPPD-UHFFFAOYSA-N
• SMILES： O1C(C2=C3C=CC=CC3=C3C4C=CC=CC=4C=CC3=C2C1=O)=O

Computed Properties

• Exact Mass: 298.063
• Monoisotopic Mass: 298.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37